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In the dynamic field of next-generation photovoltaics, Y6-based organic solar cells (OSCs) and
perovskite solar cells (PSCs) have emerged as two of the most promising technologies,
consistently pushing the boundaries of power conversion efficiency and application potential.
This guide provides an objective comparison of their performance, supported by recent
experimental data, and offers detailed insights into their fabrication and operational
mechanisms for researchers, scientists, and professionals in drug development exploring
advanced energy solutions.

Performance Benchmark: A Quantitative
Comparison

The performance of solar cells is primarily evaluated by four key parameters: Power
Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),
and Fill Factor (FF). The following table summarizes recent high-performance data for both Y6-
based OSCs and single-junction perovskite solar cells, providing a clear quantitative
comparison.
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Parameter

Y6-Based Organic Solar
Cells (OSCs)

Perovskite Solar Cells
(PSCs)

Power Conversion Efficiency
(PCE)

15.8% - 17.6%][1]

24.35% - 26.7%[2][3][4]

Open-Circuit Voltage (Voc)

0.86 V - 0.873 V[1]

~1.193V

Short-Circuit Current Density
(Jsc)

24.2 mA/cm? - 27.2 mA/cm?2

Not explicitly stated in the

provided context

Fill Factor (FF)

73.5% - 75.9%

Not explicitly stated in the

provided context

Experimental Protocols: Fabrication and

Characterization

The fabrication and characterization of these solar cells involve meticulous multi-step

processes. Below are detailed methodologies for producing high-performance Y6-based OSCs

and perovskite solar cells, along with the protocols for their key performance evaluation.

Fabrication of PM6:Y6-Based Organic Solar Cells

A common device architecture for PM6:Y6 organic solar cells is the inverted structure:
Glass/ITO/Hole Transport Layer (HTL)/PM6:Y6 Active Layer/Electron Transport Layer

(ETL)/Ag.

o Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried and treated with UV-o0zone for 15-20 minutes to enhance the

wettability.

e Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the ITO

substrate and annealed at 150°C for 15 minutes in air.

» Active Layer Deposition: A solution of PM6:Y6 (typically in a 1:1.2 weight ratio) in chloroform

with a small percentage of a processing additive like 1-chloronaphthalene is spin-coated
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onto the HTL in a nitrogen-filled glovebox. The film is then annealed at a specific
temperature (e.g., 100°C) for a set duration (e.g., 10 minutes) to optimize the morphology of
the active layer.

o Electron Transport Layer (ETL) Deposition: An electron transport layer, such as PNDIT-F3N,
is deposited from a solution (e.g., in methanol with a trace of acetic acid) via spin-coating.

o Electrode Evaporation: Finally, a top electrode of silver (Ag) is deposited by thermal
evaporation under high vacuum through a shadow mask to define the active area of the
device.

Fabrication of Perovskite Solar Cells

The fabrication of perovskite solar cells can be achieved through various methods, with
solution processing being the most common in research labs. A typical n-i-p planar structure is
as follows: Glass/FTO/ETL/Perovskite/HTL/Au.

o Substrate Preparation: Fluorine-doped tin oxide (FTO)-coated glass substrates are cleaned
using a similar procedure to that for OSCs (detergent, deionized water, acetone, isopropanol
sonication).

» Electron Transport Layer (ETL) Deposition: A compact layer of TiO2 or SnO2 is deposited on
the FTO substrate, often by spin-coating a precursor solution followed by annealing at high
temperatures (e.g., 450-500°C for TiO2).

o Perovskite Layer Deposition: The perovskite precursor solution (e.g., a mixture of FAPbI3
and MAPDBr3 in a solvent like DMF/DMSO) is spin-coated onto the ETL in a controlled-
atmosphere glovebox. An anti-solvent (e.g., chlorobenzene) is often dripped onto the
spinning substrate to induce rapid crystallization, followed by thermal annealing (e.g., at 100-
150°C).

o Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as
Spiro-OMeTAD, in a solvent like chlorobenzene, often with additives like Li-TFSI and tBP, is
spin-coated on top of the perovskite layer.

o Electrode Evaporation: A gold (Au) or silver (Ag) top electrode is deposited by thermal
evaporation.
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Characterization Protocols

o Current Density-Voltage (J-V) Measurement: The J-V characteristics of the solar cells are
measured under simulated AM 1.5G illumination (100 mW/cm?) using a solar simulator. The
voltage is swept from reverse to forward bias, and the corresponding current is recorded to
determine Voc, Jsc, FF, and PCE. For perovskite solar cells, it is crucial to use appropriate
scan rates and pre-conditioning steps to account for hysteretic effects.

» External Quantum Efficiency (EQE) Measurement: EQE is measured to determine the ratio
of collected charge carriers to incident photons at each wavelength. The device is illuminated
with monochromatic light from a xenon lamp coupled with a monochromator. The resulting
short-circuit current is measured and compared to a calibrated reference photodiode to
calculate the EQE spectrum.

Visualizing the Mechanisms: Workflows and
Pathways

The following diagrams, created using Graphviz, illustrate the experimental workflows and the
fundamental charge dynamics within both Y6-based organic solar cells and perovskite solar
cells.

Experimental Workflow for Solar Cell Fabrication
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Fabrication workflows for Y6-based OSCs and PSCs.

Charge Generation and Recombination Pathways
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Charge dynamics in Y6-based OSCs and PSCs.

Concluding Remarks

Both Y6-based organic solar cells and perovskite solar cells represent the forefront of

photovoltaic research, each with distinct advantages and challenges. Perovskite solar cells
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currently exhibit higher power conversion efficiencies in laboratory settings. However, the long-
term stability of perovskite materials remains a significant hurdle for commercialization. Y6-
based organic solar cells, while having slightly lower efficiencies, offer benefits such as greater
flexibility and the potential for fabrication via printing techniques on a large scale. The ongoing
development of new materials and device engineering strategies for both technologies
promises a future of more efficient, stable, and cost-effective solar energy conversion. The
choice between these technologies will ultimately depend on the specific application
requirements, balancing the need for high efficiency with factors like stability, cost, and
manufacturability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

o 2. Highest Perovskite Solar Cell Efficiencies (2025 Update) — Fluxim [fluxim.com]
o 3. ossila.com [ossila.com]

e 4. innovationnewsnetwork.com [innovationnewsnetwork.com]

 To cite this document: BenchChem. [A Comparative Guide: Y6-Based Organic Solar Cells
vs. Perovskite Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612146#benchmarking-y6-based-devices-against-
perovskite-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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